BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Guide to Static Eliminators:
Polonium-Based vs. Non-Radioactive
Technologies

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Polonium

Cat. No.: B1233502

For Researchers, Scientists, and Drug Development Professionals

In environments where electrostatic discharge (ESD) can compromise experimental data,
damage sensitive electronic components, or attract contaminants, the use of static eliminators
is critical. This guide provides a detailed performance comparison of polonium-based (alpha)
static eliminators and non-radioactive alternatives, such as corona discharge and
photoionization devices. The information presented is intended to assist researchers, scientists,
and drug development professionals in selecting the most appropriate static elimination
technology for their specific applications.

Executive Summary

Static eliminators neutralize static charges by generating positive and negative ions in the
surrounding atmosphere. These ions are then attracted to surfaces with an opposite charge,
thereby neutralizing them. The primary technologies employed for ion generation are
radioactive isotopes (typically Polonium-210), high-voltage corona discharge, and
photoionization (soft X-rays). Each technology offers distinct advantages and disadvantages in
terms of performance, maintenance, and safety. Polonium-based ionizers are self-powered
and inherently balanced but have a limited lifespan and require disposal as radioactive waste.
Non-radioactive methods, such as corona discharge and photoionization, offer longer service
life and do not involve radioactive materials, but their performance characteristics, such as ion
balance and particle generation, can vary.
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Performance Comparison

The performance of a static eliminator is primarily evaluated based on two key metrics: decay
time and ion balance (or offset voltage). Decay time is the time required to neutralize a static
charge on a surface to a specified level (typically from 1000V to £100V). lon balance refers to
the equilibrium between positive and negative ions; an imbalance can lead to a residual charge
on the neutralized surface.

The following table summarizes the typical performance characteristics of polonium-based,
corona discharge, and photoionization static eliminators. The data has been compiled from
various manufacturer specifications and technical documents. It is important to note that
performance can vary based on the specific model, application, and environmental conditions.
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Feature

Polonium-Based
(Alpha lonization)

Non-Radioactive:
Corona Discharge

Non-Radioactive:
Photoionization
(Soft X-ray)

lonization Source

Polonium-210 (Alpha
particles)[1][2]

High voltage applied

to emitter points[3]

Soft X-rays[3][4]

Typical Decay Time

~0.44 - 0.7 seconds
(at 1-1.5 inches)[5][6]

[7]

<1.5 to <4 seconds
(depending on type
and distance)

~2.1 - 3.1 seconds (at
100-300 mm)[7]

lon Balance (Offset

Voltage)

Inherently balanced
(0 V)[8]

+3V to £30V (can

require calibration)

Inherently balanced
(0 V)[4]

Power Source

Not required (self-
powered)[2][8]

Required

Required

Effective Lifespan

~1 year (due to
Polonium-210 half-life
of 138 days)[9][10]

Several years (emitter
points may require

cleaning/replacement)

Long lifespan (X-ray
source has a long

operational life)

Particle Generation

Minimal to none[11]

Can generate
particles from emitter

points

Minimal to none[4]

Ozone Generation

None

Can be a byproduct,
especially with DC
corona

None

Maintenance

Replacement of the
unit/cartridge

annually[6][8]

Regular cleaning of
emitter points is often

necessary

Generally low

maintenance

Safety Considerations

Requires proper
handling and disposal
of radioactive

material.[9]

High voltage present

at emitter points.

Requires shielding to
prevent X-ray

exposure.[4]

Mechanisms of Action

The method of ion generation is the fundamental difference between these technologies.
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Mechanisms of Static Elimination
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Mechanisms of different static eliminators.

Experimental Protocols

The performance of static eliminators is typically evaluated according to the ANSI/ESD STM3.1
standard, which provides a standardized methodology for measuring decay time and ion

balance.[12]
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Key Experiments

1. Decay Time Test: This test measures the time required for the ionizer to reduce a known
voltage on an isolated conductive plate to a lower specified voltage.

o Apparatus: A Charged Plate Monitor (CPM) is the standard instrument used. It consists of an
isolated conductive plate with a defined capacitance, a voltage follower, and a timing circuit.

e Procedure:

o The conductive plate of the CPM is charged to an initial voltage, typically +1000 V or
-1000 V.

o The ionizer is positioned at a specified distance from the plate.

o The time it takes for the voltage on the plate to decay to a predefined level (e.g., +100 V or
-100 V) is measured.

o The test is repeated for both positive and negative initial charges.

2. lon Balance (Offset Voltage) Test: This test measures the residual voltage on the conductive
plate of the CPM after it has been exposed to the ionizer's output for a period of time.

o Apparatus: A Charged Plate Monitor (CPM).
e Procedure:
o The conductive plate of the CPM is initially grounded to discharge any residual voltage.

o The plate is then allowed to "float" (isolated from ground) in the ion stream produced by
the static eliminator.

o The voltage that accumulates on the plate due to any imbalance in the ion output is
measured. This is the offset voltage.

The following flowchart illustrates the general experimental workflow for evaluating the
performance of a static eliminator.
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Static Eliminator Performance Testing Workflow
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Workflow for performance testing.
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Conclusion

The selection of a static eliminator should be based on a thorough evaluation of the specific
application's requirements.

o Polonium-based (alpha) ionizers are an excellent choice for applications requiring inherent
ion balance, no external power, and where the one-year lifespan and radioactive material
handling are acceptable. They are particularly suitable for use in explosive or flammable
environments.[2]

» Corona discharge ionizers are a versatile and widely used non-radioactive option. They
come in various configurations (AC, DC, pulsed DC) that offer different performance trade-
offs in terms of decay time and ion balance. Regular maintenance of the emitter points is
often necessary to ensure optimal performance.

» Photoionization (soft X-ray) ionizers provide a high-performance, non-radioactive solution
with inherent ion balance and low particle generation.[4] They are well-suited for cleanroom
environments and applications sensitive to contamination. However, they require appropriate
shielding to ensure operator safety from X-ray emissions.[4]

For critical applications in research, science, and drug development, it is recommended to
conduct in-situ performance testing of any selected static eliminator to ensure it meets the
specific requirements of the process and environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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